Titanium (IV) Sulfate

• CAS No.: 18130-44-4
• Molecular Formula: C11H14O
• Synonyms: tit

Description

Titanium (IV) sulfate, also known as titanic sulfate, is an inorganic compound with the chemical formula Ti(SO₄)₂. It appears as a semi-transparent, amorphous crystalline substance that is highly hygroscopic. This compound is moderately soluble in water and acids, making it a versatile reagent in various chemical processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium (IV) sulfate can be synthesized through several methods:

Reaction of Titanium Tetrachloride with Sulfuric Acid: This method involves reacting titanium tetrachloride (TiCl₄) with concentrated sulfuric acid (H₂SO₄) to produce this compound and hydrochloric acid (HCl) as a byproduct.

Reaction of Potassium Titanium Oxalate with Sulfuric Acid: Another method involves reacting potassium titanium oxalate with concentrated sulfuric acid to yield this compound.

Industrial Production Methods: In industrial settings, this compound is often produced by treating titanium dioxide (TiO₂) with fuming sulfuric acid. This process results in the formation of this compound, which can then be purified and used in various applications .

Chemical Reactions Analysis

Types of Reactions: Titanium (IV) sulfate undergoes several types of chemical reactions, including:

Hydrolysis: When this compound is hydrolyzed, it forms titanium dioxide (TiO₂) and sulfuric acid.

Oxidation and Reduction: this compound can participate in redox reactions, where it can be reduced to lower oxidation states or oxidized to form higher oxidation state compounds.

Common Reagents and Conditions:

Hydrolysis: Typically carried out in aqueous solutions at elevated temperatures.

Redox Reactions: Involves reagents such as hydrogen peroxide (H₂O₂) for oxidation or reducing agents like sodium borohydride (NaBH₄) for reduction.

Major Products:

Titanium Dioxide (TiO₂): A major product formed from the hydrolysis of this compound.

Various Titanium Oxides: Formed through redox reactions.

Scientific Research Applications

Titanium (IV) sulfate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of titanium dioxide nanoparticles, which are utilized in catalysis and photocatalysis.

Biology and Medicine: Investigated for its potential antimicrobial properties.

Industry: Employed in the production of pigments, coatings, and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of titanium (IV) sulfate involves its ability to form hydroxo (oxo) complexes in aqueous solutions. These complexes can undergo further association to form larger colloidal particles. This behavior is crucial in the production of titanium dioxide with specific properties . Additionally, this compound can interact with biological molecules, potentially disrupting metal ion homeostasis in microbial cells, leading to antimicrobial effects .

Comparison with Similar Compounds

Titanium (IV) Oxysulfate (TiOSO₄): Similar in composition but differs in its structural properties and specific applications.

Titanium Dioxide (TiO₂): A common product derived from titanium (IV) sulfate, widely used as a pigment and in photocatalysis.

Titanium (IV) Chloride (TiCl₄): Another titanium compound used in the synthesis of this compound and other titanium-based materials.

Uniqueness: this compound is unique due to its ability to form stable hydroxo (oxo) complexes and its versatility in various chemical reactions. Its hygroscopic nature and solubility in acids make it a valuable reagent in both laboratory and industrial settings .